Cas no 871332-75-1 (4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid)

• Product Name: 4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid
• CAS No: 871332-75-1
• MF: C₁₁H₁₃BClNO₃
• MW: 253.489822149277
• MDL: MFCD07783867
• CID: 719319
• PubChem ID: 44886938
• Update Time: 2025-04-19

4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• 4-Chloro-3-(1-pyrrolidinylcarbonyl)benzeneboronic acid
• (4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid
• [4-chloro-3-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• 4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid
• Boronic acid,B-[4-chloro-3-(1-pyrrolidinylcarbonyl)phenyl]-
• C11H13BClNO3
• BS-24157
• I12364
• 4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronicacid
• MFCD07783867
• A853775
• AKOS015849942
• DTXSID50661226
• 871332-75-1
• (4-Chloro-3-(pyrrolidine-1-carbonyl)phenyl)boronicacid
• AM87300
• CS-0175314

• MDL： MFCD07783867
• Inchi： 1S/C11H13BClNO3/c13-10-4-3-8(12(16)17)7-9(10)11(15)14-5-1-2-6-14/h3-4,7,16-17H,1-2,5-6H2
• InChI Key： NSFDJLUUAWITQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 253.06800
• Monoisotopic Mass: 253.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: 159-163℃
• Boiling Point: 492.6±55.0 °C at 760 mmHg
• Flash Point: 251.7±31.5 °C
• PSA: 60.77000
• LogP: 0.19370

4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters